Cas no 2228751-15-1 ({1-(1H-indol-3-yl)methylcyclohexyl}methanamine)
{1-(1H-indol-3-yl)methylcyclohexyl}methanamine Chemical and Physical Properties
Names and Identifiers
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- {1-(1H-indol-3-yl)methylcyclohexyl}methanamine
- EN300-1729733
- {1-[(1H-indol-3-yl)methyl]cyclohexyl}methanamine
- 2228751-15-1
-
- Inchi: 1S/C16H22N2/c17-12-16(8-4-1-5-9-16)10-13-11-18-15-7-3-2-6-14(13)15/h2-3,6-7,11,18H,1,4-5,8-10,12,17H2
- InChI Key: ZFTNONXGGCWLAH-UHFFFAOYSA-N
- SMILES: NCC1(CC2=CNC3C=CC=CC2=3)CCCCC1
Computed Properties
- Exact Mass: 242.178298710g/mol
- Monoisotopic Mass: 242.178298710g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 41.8Ų
{1-(1H-indol-3-yl)methylcyclohexyl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1729733-0.05g |
{1-[(1H-indol-3-yl)methyl]cyclohexyl}methanamine |
2228751-15-1 | 0.05g |
$1308.0 | 2023-09-20 | ||
| Enamine | EN300-1729733-0.1g |
{1-[(1H-indol-3-yl)methyl]cyclohexyl}methanamine |
2228751-15-1 | 0.1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1729733-0.25g |
{1-[(1H-indol-3-yl)methyl]cyclohexyl}methanamine |
2228751-15-1 | 0.25g |
$1432.0 | 2023-09-20 | ||
| Enamine | EN300-1729733-0.5g |
{1-[(1H-indol-3-yl)methyl]cyclohexyl}methanamine |
2228751-15-1 | 0.5g |
$1495.0 | 2023-09-20 | ||
| Enamine | EN300-1729733-1.0g |
{1-[(1H-indol-3-yl)methyl]cyclohexyl}methanamine |
2228751-15-1 | 1g |
$1557.0 | 2023-06-04 | ||
| Enamine | EN300-1729733-2.5g |
{1-[(1H-indol-3-yl)methyl]cyclohexyl}methanamine |
2228751-15-1 | 2.5g |
$3051.0 | 2023-09-20 | ||
| Enamine | EN300-1729733-5.0g |
{1-[(1H-indol-3-yl)methyl]cyclohexyl}methanamine |
2228751-15-1 | 5g |
$4517.0 | 2023-06-04 | ||
| Enamine | EN300-1729733-10.0g |
{1-[(1H-indol-3-yl)methyl]cyclohexyl}methanamine |
2228751-15-1 | 10g |
$6697.0 | 2023-06-04 | ||
| Enamine | EN300-1729733-1g |
{1-[(1H-indol-3-yl)methyl]cyclohexyl}methanamine |
2228751-15-1 | 1g |
$1557.0 | 2023-09-20 | ||
| Enamine | EN300-1729733-5g |
{1-[(1H-indol-3-yl)methyl]cyclohexyl}methanamine |
2228751-15-1 | 5g |
$4517.0 | 2023-09-20 |
{1-(1H-indol-3-yl)methylcyclohexyl}methanamine Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on {1-(1H-indol-3-yl)methylcyclohexyl}methanamine
Compound CAS No 2228751-15-1: {1-(1H-indol-3-yl)methylcyclohexyl}methanamine
The compound with CAS No 2228751-15-1, commonly referred to as {1-(1H-indol-3-yl)methylcyclohexyl}methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an indole moiety with a cyclohexane ring and an amine group. The indole group, a heterocyclic aromatic structure, is known for its versatile reactivity and biological activity, making this compound a valuable subject for research and development.
Recent studies have highlighted the potential of {1-(1H-indol-3-yl)methylcyclohexyl}methanamine in various therapeutic areas. For instance, researchers have explored its role in modulating cellular signaling pathways, particularly those involving protein kinases. The cyclohexane ring in the molecule provides structural rigidity, which enhances its ability to interact with target proteins. This property has led to investigations into its potential as a lead compound for drug discovery.
In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The indole moiety is typically introduced via a Friedel-Crafts alkylation or through the use of indole precursors. The methanamine group is then incorporated via reductive amination or other amine-forming reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for further studies.
The structural features of {1-(1H-indol-3-yl)methylcyclohexyl}methanamine also make it an interesting candidate for materials science applications. Its combination of aromaticity and aliphatic chains could potentially be exploited in the development of novel polymers or materials with tailored electronic properties. Researchers are currently exploring these possibilities, leveraging computational chemistry tools to predict and design new materials based on this structure.
From an environmental standpoint, understanding the degradation pathways of {1-(1H-indol-3-yl)methylcyclohexyl}methanamine is crucial for assessing its environmental impact. Recent studies have employed advanced analytical techniques to investigate its biodegradation under various conditions. These findings are essential for ensuring sustainable practices in the synthesis and application of this compound.
In conclusion, CAS No 2228751-15-1 represents a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research and development efforts. As ongoing investigations continue to uncover new insights into its properties and functionalities, this compound is poised to make meaningful contributions to both academic and industrial sectors.
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